Cas no 1218789-50-4 (3-Bromo-5-hydroxyphenylboronic acid)

• Product Name: 3-Bromo-5-hydroxyphenylboronic acid
• CAS No: 1218789-50-4
• MF: C₁₂H₁₆BBrO₃
• MW: 298.968643188477
• MDL: MFCD12546589
• CID: 857858
• PubChem ID: 46739683
• Update Time: 2025-04-19

3-Bromo-5-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-HYDROXYPHENYLBORONIC ACID, PINACOL ESTER
• 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 3-Bromo-5-hydroxyphenylboronic acid pinacol ester
• DB-366224
• AT16194
• Phenol, 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-21129
• 3-Bromo-5-hydroxyphenylboronic acid,pinacol ester
• CS-0174348
• 1218789-50-4
• DTXSID801179947
• MFCD12546589
• AKOS015999373
• 3-Bromo-5-hydroxyphenylboronic acid

• MDL： MFCD12546589
• Inchi： 1S/C12H16BBrO3/c1-11(2)12(3,4)17-13(16-11)8-5-9(14)7-10(15)6-8/h5-7,15H,1-4H3
• InChI Key： SZNZHUSGGFDSIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)O

Computed Properties

• Exact Mass: 298.03800
• Monoisotopic Mass: 298.03759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.45390

3-Bromo-5-hydroxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)